Cas no 93789-69-6 (6β-Hydroxy 21-Acetyloxy Budesonide)

• Product Name: 6β-Hydroxy 21-Acetyloxy Budesonide
• CAS No: 93789-69-6
• Molecular Formula: C₂₈H₃₈O₇
• Molecular Weight: 486.6
• CID: 1059584
• PubChem ID: 131698779

6β-Hydroxy 21-Acetyloxy Budesonide Properties

Names and Identifiers

• 6β-Hydroxy 21-Acetyloxy Budesonide
• 6
• CID 131698779
• PROKXHPTCWWSAS-OMHJWJQYSA-N
• 6-β-Hydroxy 21-Acetyloxy Budesonide
• Pregna-1,4-diene-3,20-dione, 21-(acetyloxy)-16,17-[(1R)-butylidenebis(oxy)]-6,11-dihydroxy-, (6β,11β,16α)- (9CI)
• [2-[(1S,2R,4S,8R,9S,11S,12R,13R,19R)-11,19-dihydroxy-9,13-dimethyl-16-methylidene-6-propyl-5,7-dioxapentacyclo[10.8.0.02,9.04,8.013,18]icosa-14,17-dien-8-yl]-2-oxoethyl] acetate
• 93789-69-6
• A-Hydroxy 21-Acetyloxy Budesonide
• 6beta-Hydroxy 21-Acetyloxy Budesonide

• InChIKey： MJJWVUUEPVHQRD-DIMDHKEBSA-N
• Inchi： 1S/C28H38O7/c1-6-7-24-34-23-12-18-17-11-20(30)19-10-15(2)8-9-26(19,4)25(17)21(31)13-27(18,5)28(23,35-24)22(32)14-33-16(3)29/h8-10,17-18,20-21,23-25,30-31H,2,6-7,11-14H2,1,3-5H3/t17-,18+,20+,21-,23-,24?,25-,26-,27-,28-/m0/s1
• SMILES： O1C(CCC)O[C@H]2C[C@@H]3[C@@H]4C[C@H](C5=CC(=C)C=C[C@]5(C)[C@@H]4[C@H](C[C@]3(C)[C@@]12C(COC(C)=O)=O)O)O

Computed Properties

• Exact Mass: 486.26175355g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 6
• Monoisotopic Mass: 486.26175355g/mol
• Heavy Atom Count: 35
• Complexity: 999
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3
• Topological Polar Surface Area: 102

Experimental Properties

• Boiling Point: 650.3±55.0 °C(Predicted)
• pka: 13.58±0.70(Predicted)
• Density: 1.31±0.1 g/cm3(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Oxosteroids 20-oxosteroids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives 20-oxosteroids